Cas no 882236-15-9 (1-(Difluoromethyl)-3,5-dimethyl-4-nitro-1H-pyrazole)

• Product Name: 1-(Difluoromethyl)-3,5-dimethyl-4-nitro-1H-pyrazole
• CAS No: 882236-15-9
• MF: C₆H₇F₂N₃O₂
• MW: 191.135487794876
• CID: 3059159
• PubChem ID: 2060833
• Update Time: 2025-10-05

1-(Difluoromethyl)-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-3,5-dimethyl-4-nitro-1H-pyrazole
• BBL040950
• AKOS000309265
• CS-0282488
• EN300-1082700
• 1-(difluoromethyl)-3,5-dimethyl-4-nitro-pyrazole
• 1-(difluoromethyl)-3,5-dimethyl-4-nitropyrazole
• 882236-15-9
• STL414448
• N-difluoromethyl-3,5-dimethyl-4-nitropyrazole
• Z56934809

• MDL： MFCD04615262
• Inchi： 1S/C6H7F2N3O2/c1-3-5(11(12)13)4(2)10(9-3)6(7)8/h6H,1-2H3
• InChI Key： BQOBUTUKAVDCAE-UHFFFAOYSA-N
• SMILES： FC(N1C(C)=C(C(C)=N1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 191.05063280Da
• Monoisotopic Mass: 191.05063280Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-(Difluoromethyl)-3,5-dimethyl-4-nitro-1H-pyrazole

Compound CAS No 882236-15-9: 1-(Difluoromethyl)-3,5-dimethyl-4-nitro-1H-pyrazole

The compound with CAS No 882236-15-9, known as 1-(Difluoromethyl)-3,5-dimethyl-4-nitro-1H-pyrazole, is a highly specialized organic chemical entity that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of a difluoromethyl group, along with methyl and nitro substituents, imparts unique electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery and agrochemical development due to their versatile reactivity and ability to form stable complexes with metal ions. The difluoromethyl group in this compound is particularly interesting as it introduces fluorine atoms, which are known for their high electronegativity and ability to enhance the bioavailability of pharmaceutical compounds. This feature has led researchers to explore its role in designing new generations of herbicides and fungicides.

The synthesis of 1-(Difluoromethyl)-3,5-dimethyl-4-nitro-1H-pyrazole typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the nucleophilic substitution of a suitable precursor with a difluoromethyl group followed by nitration and methylation steps. Advanced techniques such as microwave-assisted synthesis have been employed to optimize these reactions, reducing reaction times while maintaining product quality.

In terms of applications, this compound has shown promise in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for transition metals like copper and zinc has been extensively studied, with recent findings suggesting its potential use in catalysis and gas sensing technologies.

From an environmental standpoint, the stability and biodegradability of 1-(Difluoromethyl)-3,5-dimethyl-4-nitro-1H-pyrazole have been evaluated under various conditions. Initial studies indicate that its fluorinated substituents may influence its persistence in natural environments, necessitating further research into its ecological impact.

In conclusion, the compound with CAS No 882236-15-9 represents a significant advancement in heterocyclic chemistry, offering a versatile platform for exploring new chemical functionalities and applications across multiple disciplines.